Cas no 942013-67-4 (N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2-(naphthalen-1-yl)acetamide
• CAS No: 942013-67-4
• MF: C₂₄H₂₄N₂O₂
• MW: 372.459566116333
• CID: 5503492
• Update Time: 2025-05-21

N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]-2-naphthalen-1-ylacetamide
• 1-Naphthaleneacetamide, N-[3-methyl-4-(2-oxo-1-piperidinyl)phenyl]-
• N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C24H24N2O2/c1-17-15-20(12-13-22(17)26-14-5-4-11-24(26)28)25-23(27)16-19-9-6-8-18-7-2-3-10-21(18)19/h2-3,6-10,12-13,15H,4-5,11,14,16H2,1H3,(H,25,27)
• InChI Key： GDDLUUZCGRQFGJ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=C(N3CCCCC3=O)C(C)=C2)=O)=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-2-(naphthalen-1-yl)acetamide

N-3-Methyl-4-(2-Oxopiperidin-1-Yl)Phenyl-2-(Naphthalen-1-Yl)Acetamide: A Comprehensive Overview

N-3-Methyl-4-(2-Oxopiperidin-1-Yl)Phenyl-2-(Naphthalen-1-Yl)Acetamide, with the CAS Registry Number 942013-67-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its intricate structure, has been the subject of extensive research due to its potential applications in drug development. The molecule combines several functional groups, including an acetamide moiety, a naphthyl group, and a 2-oxopiperidine ring, which collectively contribute to its unique chemical properties and biological activity.

The structural complexity of N-3-Methyl... makes it an interesting candidate for studying molecular interactions and drug design. Recent studies have focused on its ability to modulate specific biological pathways, particularly those relevant to neurodegenerative diseases and cancer. For instance, researchers have explored its potential as a modulator of histone deacetylases (HDACs), enzymes that play a critical role in gene regulation and chromatin remodeling. The compound's ability to interact with HDACs suggests it may have therapeutic potential in treating conditions such as Alzheimer's disease and certain types of cancers.

Another area of interest is the compound's role in inhibiting protein kinases, which are key players in cell signaling and growth. Preclinical studies have demonstrated that N... can selectively inhibit specific kinase pathways, making it a promising lead compound for the development of targeted therapies. These findings underscore the importance of further research into its mechanism of action and pharmacokinetic properties.

The synthesis of N... involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements not only enhance the efficiency of production but also pave the way for large-scale manufacturing, which is essential for clinical trials.

In terms of biological activity, recent studies have highlighted the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its potential use in treating central nervous system disorders. Its BBB penetration capabilities are attributed to its lipophilic nature and molecular weight, which are within the optimal range for such properties. This characteristic makes it a valuable tool for exploring treatments for neurodegenerative diseases where brain-targeted therapies are crucial.

The pharmacokinetic profile of N... has also been extensively studied. Research indicates that it exhibits moderate bioavailability when administered orally, with a half-life that allows for once-daily dosing in preclinical models. These properties are advantageous for drug development, as they suggest potential suitability for chronic disease management.

Despite its promising attributes, further research is needed to fully understand the safety profile and long-term effects of N.... Ongoing clinical trials are evaluating its tolerability and efficacy in human subjects, with early results showing minimal adverse effects at therapeutic doses. These findings provide encouraging evidence for its progression into later stages of drug development.

In conclusion, N... represents a significant advancement in medicinal chemistry, offering a unique combination of structural complexity and biological activity. Its potential applications span across various therapeutic areas, from neurodegenerative diseases to oncology. As research continues to unravel its mechanisms and optimize its properties, this compound stands at the forefront of innovative drug discovery efforts.